Cas no 88499-73-4 (4H-Pyran-4-one, 2-acetyl-3-hydroxy-6-phenyl-)

• Product Name: 4H-Pyran-4-one, 2-acetyl-3-hydroxy-6-phenyl-
• CAS No: 88499-73-4
• MF: C₁₃H₁₀O₄
• MW: 230.216104030609
• CID: 630509
• PubChem ID: 13200923
• Update Time: 2025-04-19

4H-Pyran-4-one, 2-acetyl-3-hydroxy-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 2-acetyl-3-hydroxy-6-phenyl-
• 2-acetyl-3-hydroxy-6-phenylpyran-4-one
• KGVKLTCCXFGMCT-UHFFFAOYSA-N
• SCHEMBL14973674
• 88499-73-4
• DTXSID40526991
• 2-Acetyl-3-hydroxy-6-phenyl-4H-pyran-4-one

• Inchi： 1S/C13H10O4/c1-8(14)13-12(16)10(15)7-11(17-13)9-5-3-2-4-6-9/h2-7,16H,1H3
• InChI Key： KGVKLTCCXFGMCT-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=C(C(C=C1C1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 230.05790880g/mol
• Monoisotopic Mass: 230.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6Ų